Cas no 1261897-36-2 ([3-(4-chloro-3-hydroxyphenyl)phenyl]-pyrrolidin-1-ylmethanone)

• Product Name: [3-(4-chloro-3-hydroxyphenyl)phenyl]-pyrrolidin-1-ylmethanone
• CAS No: 1261897-36-2
• MF: C₁₇H₁₆ClNO₂
• MW: 301.767443656921
• MDL: MFCD18315809
• CID: 1219584
• PubChem ID: 53221542
• Update Time: 2025-04-20

[3-(4-chloro-3-hydroxyphenyl)phenyl]-pyrrolidin-1-ylmethanone Chemical and Physical Properties

Names and Identifiers

• [3-(4-chloro-3-hydroxyphenyl)phenyl]-pyrrolidin-1-ylmethanone
• (4'-Chloro-3'-hydroxy[1,1'-biphenyl]-3-yl)(pyrrolidin-1-yl)methanone
• DTXSID20686183
• 2-CHLORO-5-(3-PYRROLIDINYLCARBONYLPHENYL)PHENOL
• 2-Chloro-5-(3-pyrrolidinylcarbonylphenyl)phenol, 95%
• 1261897-36-2
• MFCD18315809

• MDL： MFCD18315809
• Inchi： 1S/C17H16ClNO2/c18-15-7-6-13(11-16(15)20)12-4-3-5-14(10-12)17(21)19-8-1-2-9-19/h3-7,10-11,20H,1-2,8-9H2
• InChI Key： YEAVLKQRCVDMRM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1=CC=CC(=C1)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 301.087
• Monoisotopic Mass: 301.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 3.8